Cas no 52749-61-8 (1,2-Naphthalenedione, 6-methyl-)
52749-61-8 structure
Product Name:1,2-Naphthalenedione, 6-methyl-
CAS No:52749-61-8
MF:C11H8O2
MW:172.180023193359
CID:358952
PubChem ID:12316552
Update Time:2025-04-19
1,2-Naphthalenedione, 6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Naphthalenedione, 6-methyl-
- 6-methylnaphthalene-1,2-dione
- SCHEMBL16900338
- 6-Methyl-1,2-naphthoquinone
- AKOS006372227
- DTXSID10487702
- 52749-61-8
-
- Inchi： 1S/C11H8O2/c1-7-2-4-9-8(6-7)3-5-10(12)11(9)13/h2-6H,1H3
- InChI Key： MTSMWQUGXMUFRU-UHFFFAOYSA-N
- SMILES： O=C1C(C=CC2C=C(C)C=CC=21)=O
Computed Properties
- Exact Mass: 172.05244
- Monoisotopic Mass: 172.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1,2-Naphthalenedione, 6-methyl- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
52749-61-8 (1,2-Naphthalenedione, 6-methyl-) Related Products
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